Cas no 1154634-45-3 (2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine)

• Product Name: 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine
• CAS No: 1154634-45-3
• MF: C₁₅H₁₅FN₂
• MW: 242.291406869888
• MDL: MFCD11980010
• CID: 1070078
• PubChem ID: 43382211
• Update Time: 2025-10-21

2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine
• AKOS009478060
• 4-Fluoro-2-(indolin-1-ylmethyl)aniline
• 2-(2,3-dihydroindol-1-ylmethyl)-4-fluoroaniline
• SB64401
• 1154634-45-3

• MDL： MFCD11980010
• Inchi： 1S/C15H15FN2/c16-13-5-6-14(17)12(9-13)10-18-8-7-11-3-1-2-4-15(11)18/h1-6,9H,7-8,10,17H2
• InChI Key： UUODCACWEWZRKE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CN1C2C=CC=CC=2CC1)N

Computed Properties

• Exact Mass: 242.12192665g/mol
• Monoisotopic Mass: 242.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine

Comprehensive Overview of 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine (CAS No. 1154634-45-3)

2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine, with the CAS number 1154634-45-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique indole and fluorophenylamine moieties, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or stability. The presence of the fluorine atom in its structure further adds to its appeal, as fluorinated compounds are known for their metabolic stability and bioavailability.

In recent years, the demand for fluorinated aromatic amines like 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine has surged due to their role in developing targeted therapies and small-molecule inhibitors. This compound is frequently discussed in forums and scientific literature alongside keywords such as "indole derivatives in medicine", "fluorophenylamine synthesis", and "CAS 1154634-45-3 applications". Its potential as a building block for more complex molecules makes it a valuable asset in medicinal chemistry.

One of the most searched questions related to this compound is: "What are the pharmacological properties of 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine?" While comprehensive studies are still ongoing, preliminary data suggest that its indole core may interact with serotonin receptors, making it a candidate for neurological research. Additionally, its fluorinated aromatic ring could contribute to improved drug-likeness, a hot topic in modern pharmaceutical optimization.

The synthesis of 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine typically involves multi-step organic reactions, including alkylation and amination processes. Researchers often search for "efficient synthesis routes for CAS 1154634-45-3" or "scale-up production challenges", reflecting the industrial interest in this compound. Its purity and yield are critical factors, especially when used in high-throughput screening or preclinical studies.

From an SEO perspective, this compound aligns with trending queries like "fluorine in drug design 2024" and "indole-based bioactive molecules". These keywords highlight the intersection of chemical innovation and therapeutic development, areas where 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine holds promise. Its relevance to green chemistry practices is also noteworthy, as industries seek sustainable synthesis methods for such intermediates.

In conclusion, 2-(2,3-Dihydro-1H-indol-1-ylmethyl)-4-fluorophenylamine (CAS No. 1154634-45-3) represents a fascinating subject for both academic and industrial research. Its structural features and potential applications make it a compound worth watching in the evolving landscape of pharmaceutical chemistry. As more studies emerge, its role in drug discovery pipelines and material science is likely to expand, addressing some of the most pressing challenges in these fields.